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Compound of Interest

Compound Name: 4-Nitroindoline

Cat. No.: B1317209 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Direct scientific literature on the specific discovery, detailed history, and biological

activity of 4-nitroindoline is notably scarce. The compound is frequently conflated with the

more extensively researched 4-nitroindole. This guide provides the available information on 4-
nitroindoline and supplements it with data from closely related compounds to offer a

comprehensive technical context. All information not directly pertaining to 4-nitroindoline is

explicitly identified.

Introduction and Historical Context
The indoline scaffold is a core structural motif in numerous natural products and synthetic

compounds with significant medicinal value. Its derivatives are integral to the development of

drugs for a range of diseases, including cancer and cardiovascular conditions, and they often

serve as antibacterial and anti-inflammatory agents. The introduction of a nitro group onto this

scaffold, as in 4-nitroindoline, is of particular interest in medicinal chemistry. The nitro group is

a versatile functional group that can be a pharmacophore itself or a precursor for other

functionalities, such as an amino group, through reduction.

While a definitive "discovery" paper for 4-nitroindoline is not readily available in the published

literature, its existence as a chemical intermediate is acknowledged. A 2010 patent

(CN101823992A) details a method for its preparation and mentions several other synthetic
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routes, suggesting its synthesis has been known for some time, likely as an intermediate in the

synthesis of 4-nitroindole or other substituted indolines.

Synthesis of 4-Nitroindoline and Related
Compounds
The synthesis of 4-nitroindoline can be approached through various methods. Below are

detailed protocols for a modern synthesis of 4-nitroindoline and a historical method for the

synthesis of the related 4-nitroindole, which likely proceeds through an indoline intermediate.

A modern synthesis of 4-nitroindoline is described in Chinese patent CN101823992A. This

method starts from 2-methyl-3-nitrobenzene and proceeds to form the indoline ring.

Experimental Protocol:

Reaction Setup: In a reaction flask, add 2-methyl-3-nitrobenzene (76g), triethyl orthoformate

(115g), and oxalic acid (70g).

Heating and Reflux: Heat the mixture to reflux and maintain for 4 hours.

Cooling and Base Addition: Cool the reaction mixture to 10°C. Slowly add an ethanolic

solution of potassium ethylate (80g of solution containing 51g of potassium ethylate).

Reaction Continuation: Continue the reaction at room temperature for an additional 4 hours.

Precipitation: Pour the reaction solution into ice water to precipitate the solid product.

Isolation: Collect the solid by suction filtration. The resulting solid is 4-nitroindoline (66g,

81.4% yield).[1]

Logical Workflow for the Synthesis of 4-Nitroindoline

2-Methyl-3-nitrobenzene +
Triethyl Orthoformate +

Oxalic Acid

Heat to Reflux
(4 hours) Cool to 10°C Add Ethanolic

Potassium Ethylate
Stir at Room Temp

(4 hours)
Pour into
Ice Water Suction Filtration 4-Nitroindoline
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Caption: Workflow for the synthesis of 4-nitroindoline.

The synthesis of nitroindoles was described by Parmerter, Cook, and Dixon in 1958. This

method involves a Fischer indole synthesis followed by hydrolysis and decarboxylation. The

cyclization step is believed to proceed via an indoline-like intermediate which then aromatizes.

A common modern practice is to synthesize the indoline, nitrate it, and then dehydrogenate it to

the indole. The dehydrogenation of indoline to indole is a known process, for example,

catalyzed by cytochrome P450 enzymes.

Experimental Protocol (Hypothetical for 4-Nitroindoline to 4-Nitroindole):

Reaction Setup: Dissolve 4-nitroindoline in a suitable solvent such as quinoline.

Addition of Dehydrogenating Agent: Add a dehydrogenating agent, for example, palladium on

carbon (Pd/C) or copper oxide.

Heating: Reflux the mixture for a period of 2-4 hours.

Workup: After cooling, the mixture would be diluted with a solvent like ethanol, and the

catalyst would be removed by filtration.

Purification: The crude product would be purified by recrystallization from a suitable solvent

system (e.g., dilute ethanol) to yield 4-nitroindole.

Physicochemical and Spectroscopic Data
Specific, experimentally-derived quantitative data for 4-nitroindoline is not readily available in

peer-reviewed literature. However, data for the closely related compounds, 4-nitroindole and 4-

nitroaniline, can provide an estimation of expected properties and spectral characteristics.

Table 1: Physicochemical Properties of 4-Nitroindole and 4-Nitroaniline
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Property 4-Nitroindole 4-Nitroaniline

CAS Number 4769-97-5[2][3] 100-01-6[1][4]

Molecular Formula C₈H₆N₂O₂ C₆H₆N₂O₂

Molecular Weight 162.15 g/mol 138.12 g/mol [1][4]

Melting Point 205-207 °C[2] 146-149 °C[1]

Appearance Yellow Granular Powder Yellow Crystalline Powder

Table 2: Spectroscopic Data for 4-Nitroindole and 4-Nitroaniline

Spectroscopic Data 4-Nitroindole 4-Nitroaniline

¹H NMR (DMSO-d₆, ppm)

12.0 (s, 1H, NH), 8.08 (d, 1H),

7.93 (d, 1H), 7.79 (t, 1H), 7.24

(t, 1H), 7.08 (m, 1H)

7.98 (d, 2H), 6.64 (d, 2H)

IR (KBr, cm⁻¹)
Data not readily available in

peak list format.

~3464 (N-H stretch), 1639 (N-

H bend), 1506 (N=O stretch)[5]

Mass Spec (m/z) 162 (M⁺)[6]
139 (M+H)⁺, fragments at 107,

92, 80[7]

Note: The ¹H NMR data for 4-nitroindoline would be expected to show aliphatic proton signals

for the C2 and C3 positions, likely in the range of 3.0-4.0 ppm, in addition to the aromatic

protons.

Biological Activity and Applications
There is no specific biological activity or signaling pathway data reported for 4-nitroindoline
itself. However, the broader classes of nitroaromatic compounds and indoline derivatives are of

significant interest in drug discovery.

Nitro-containing compounds exhibit a wide spectrum of biological activities, including

antibacterial, antifungal, anticancer, and antiparasitic effects.[8] The nitro group is a strong

electron-withdrawing group that can influence the electronic properties of the molecule,
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facilitating interactions with biological targets.[8] A common mechanism of action for

nitroaromatic compounds, particularly in hypoxic environments like those found in solid tumors

or anaerobic bacteria, is their bioreduction to form reactive nitroso, hydroxylamino, and amino

derivatives. These reactive species can induce cellular damage through oxidative stress and

covalent modification of macromolecules like DNA and proteins.

Potential Bioactivation Pathway of a Nitroaromatic Compound
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Caption: Generalized bioactivation pathway for nitroaromatic compounds.
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4-Nitroindoline is primarily considered a chemical intermediate. Its value lies in its potential for

derivatization. The indoline core provides a versatile scaffold, and the nitro group at the 4-

position can be:

Reduced: to form 4-aminoindoline, which can then be used in a variety of coupling reactions

to build more complex molecules.

Retained: as a pharmacophore in the final compound, leveraging the biological activities

associated with the nitro group.

Derivatives of the closely related 4-nitroindole have been investigated as antagonists for

serotonin receptors, such as the 5-HT2A receptor, which are targets for neuropsychiatric

disorders.[9] Other nitroindole derivatives have been explored as anticancer agents.

Conclusion
4-Nitroindoline is a valuable chemical intermediate, yet it remains a poorly characterized

molecule in its own right within the public domain of scientific literature. Its synthesis has been

described, but a detailed history of its discovery and a thorough investigation of its

physicochemical properties and biological activities are lacking. The true value of 4-
nitroindoline for researchers, scientists, and drug development professionals lies in its

potential as a building block for the synthesis of a diverse range of more complex and

biologically active molecules. Future research is needed to fully elucidate the properties of this

compound and to explore its potential applications in medicinal chemistry and materials

science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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